Cas no 156451-08-0 ((S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3)

• Product Name: (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3
• CAS No: 156451-08-0
• MF: C₁₃H₁₅NO₃
• MW: 236.281588792801
• CID: 904284
• PubChem ID: 71313920
• Update Time: 2025-06-29

(S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3
• (S)-4-BENZYL-3-PROPIONYL-2-OXAZOLIDINONE-D3,COLOURLESS SOLID
• (4S)-4-benzyl-3-(3,3,3-trideuteriopropanoyl)-1,3-oxazolidin-2-one
• (S)-N-Propi
• (+)-4-Benzyl-3-propionyl-2-oxazolidinone-d3
• (4S)-4-Benzyl-3-propanoyloxazolidin-2-one-d3
• (4S)-4-Benzyl-3-propionyl-1,3-oxazolidin-2-one-d3
• (4S)-3-(1-Oxopropyl)-4-(phenylMethyl)-2-oxazolidinone-d3
• 156451-08-0
• CID 71313920
• DTXSID10747136
• (4S)-4-Benzyl-3-(3,3,3-~2~H_3_)propanoyl-1,3-oxazolidin-2-one

• Inchi： 1S/C13H15NO3/c1-2-12(15)14-11(9-17-13(14)16)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3/t11-/m0/s1/i1D3
• InChI Key： WHOBYFHKONUTMW-DCLJDFQTSA-N
• SMILES： O1C(N(C(CC([2H])([2H])[2H])=O)[C@H](C1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 236.12400
• Monoisotopic Mass: 236.12402358g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.92440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3

Chemical Profile of (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 (CAS No. 156451-08-0)

(S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3, identified by its CAS number 156451-08-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the oxazolidinone class, a heterocyclic structure known for its versatile applications in drug development. The incorporation of deuterium isotopes (indicated by the "-d3" suffix) enhances its utility in metabolic studies and NMR spectroscopy, providing researchers with a powerful tool for structural elucidation and kinetic analysis.

The molecular framework of (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 features a chiral center at the oxazolidinone ring, which is critical for its biological activity. The stereochemistry of this compound plays a pivotal role in modulating its interactions with biological targets, making it a valuable scaffold for designing enantiomerically pure drugs. The presence of both benzyl and propionyl substituents contributes to the compound's overall solubility and reactivity, enabling diverse synthetic modifications.

In recent years, oxazolidinones have been extensively studied for their antimicrobial properties, particularly against resistant bacterial strains. The structure of (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 incorporates features that mimic natural amino acids, allowing it to interfere with bacterial cell wall synthesis or protein folding. This has led to its exploration as a potential lead compound in the development of novel antibiotics. Furthermore, the deuterated version of this molecule offers a means to study its metabolic pathways in vivo, providing insights into drug efficacy and safety profiles.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of more complex therapeutic agents. Researchers are leveraging its chiral center to develop enantiomerically pure drugs that exhibit improved pharmacokinetic properties. The use of deuterium labeling also enhances the compound's stability in analytical techniques, facilitating high-resolution NMR studies that are essential for understanding its three-dimensional structure and interactions with biological targets.

Advances in computational chemistry have further accelerated the exploration of (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors, modulating their activity. These insights have guided the optimization of its chemical structure to enhance binding affinity and selectivity. Additionally, the integration of machine learning algorithms has enabled the prediction of novel derivatives with improved therapeutic potential, streamlining the drug discovery process.

The application of this compound extends beyond antibiotic development. Its unique structural features make it a promising candidate for antiviral and anticancer therapies. For instance, researchers have investigated its ability to inhibit viral proteases by mimicking natural substrate molecules. Similarly, its interaction with cancer cell proliferation pathways has been explored, suggesting potential applications in targeted cancer treatments. The deuterated version of this molecule also aids in studying drug resistance mechanisms, providing critical data for developing combination therapies.

The synthesis of (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 presents unique challenges due to its chiral center and functional groups. However, recent advancements in asymmetric synthesis have made it more accessible to pharmaceutical manufacturers. Catalytic methods employing transition metals have enabled high-yield production of enantiomerically pure compounds, reducing costs and improving scalability. These innovations have positioned this molecule as a cornerstone in modern drug development.

The safety profile of (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 is another area of active research. Preclinical studies have assessed its toxicity and pharmacokinetic behavior in animal models, providing valuable data for human trials. The deuterium labeling not only enhances analytical precision but also contributes to reduced environmental impact by improving metabolic stability. This aligns with global efforts to develop greener pharmaceuticals that minimize waste and ecological footprint.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies and drug design principles. As our understanding of molecular interactions deepens, compounds like (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 will continue to play a pivotal role in addressing unmet medical needs.